Cas no 2171959-31-0 (4-methoxycycloheptane-1-sulfonyl fluoride)

• Product Name: 4-methoxycycloheptane-1-sulfonyl fluoride
• CAS No: 2171959-31-0
• MF: C₈H₁₅FO₃S
• MW: 210.266305208206
• CID: 6406200
• PubChem ID: 165879916
• Update Time: 2025-06-09

4-methoxycycloheptane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-methoxycycloheptane-1-sulfonyl fluoride
• 2171959-31-0
• EN300-1451413

• Inchi： 1S/C8H15FO3S/c1-12-7-3-2-4-8(6-5-7)13(9,10)11/h7-8H,2-6H2,1H3
• InChI Key： FNZQOTODLLMUND-UHFFFAOYSA-N
• SMILES： S(C1CCCC(CC1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 210.07259367g/mol
• Monoisotopic Mass: 210.07259367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-methoxycycloheptane-1-sulfonyl fluoride

4-Methoxycycloheptane-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No 2171959-31-0, known as 4-methoxycycloheptane-1-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cycloheptane ring substituted with a methoxy group at the 4-position and a sulfonyl fluoride group at the 1-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 4-methoxycycloheptane-1-sulfonyl fluoride in the development of advanced materials and pharmaceuticals. The sulfonyl fluoride group is known for its reactivity, particularly in nucleophilic substitution reactions, which makes this compound a promising candidate for use in drug delivery systems and polymer synthesis. Researchers have explored its ability to act as a reactive intermediate in the formation of bioactive molecules, leveraging its unique reactivity to design novel therapeutic agents.

The methoxy substitution at the 4-position of the cycloheptane ring introduces additional electronic effects that influence the compound's stability and reactivity. This substitution pattern has been shown to enhance the molecule's compatibility with biological systems, making it an attractive option for medicinal chemistry applications. Recent findings suggest that 4-methoxycycloheptane-1-sulfonyl fluoride could serve as a building block for creating bioisosteres, which are structural analogs of biologically active compounds designed to improve pharmacokinetic properties.

In terms of synthesis, 4-methoxycycloheptane-1-sulfonyl fluoride can be prepared through a variety of methods, including nucleophilic aromatic substitution and transition metal-catalyzed coupling reactions. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound can be produced on a scale suitable for both research and industrial applications. The use of microwave-assisted synthesis has also been reported, offering a faster and more efficient route to this compound.

The application of 4-methoxycycloheptane-1-sulfonyl fluoride extends beyond traditional chemical synthesis. Its ability to act as an electrophilic reagent has made it valuable in the study of enzyme mechanisms and catalysis. For instance, researchers have utilized this compound as a substrate for sulfotransferases, enzymes involved in sulfate metabolism, to gain insights into their catalytic mechanisms. Such studies are crucial for understanding sulfur-containing biomolecules and developing new therapeutic strategies.

From an environmental perspective, the stability and biodegradation of 4-methoxycycloheptane-1-sulfonyl fluoride have been investigated to assess its potential impact on ecosystems. Studies indicate that under certain conditions, this compound undergoes hydrolysis to form less reactive byproducts, reducing its persistence in the environment. These findings are important for ensuring responsible use and disposal of this chemical entity.

In conclusion, 4-methoxycycloheptane-1-sulfonyl fluoride (CAS No 2171959-31-0) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers working in organic chemistry, materials science, and medicinal chemistry. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.